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Compound of Interest

Compound Name: Disodium 1,3-benzenedisulfonate

Cat. No.: B166255

This technical guide provides an in-depth overview of Disodium m-benzenedisulfonate, a
compound of interest to researchers, scientists, and drug development professionals. The CAS
number for this compound is 831-59-4.[1][2][3][4] This document details its chemical and
physical properties, outlines a general synthesis process and an analytical methodology,
discusses its applications, and summarizes available safety and toxicological data.

Chemical and Physical Properties

Disodium m-benzenedisulfonate, also known as Disodium 1,3-benzenedisulfonate, is a white
to off-white or tan hygroscopic granular powder or crystal.[1][2] It is soluble in water.[2] A
summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Disodium m-benzenedisulfonate
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Property Value Source(s)
CAS Number 831-59-4 [112][3114]
Molecular Formula CeHaNa206S2 [1]
Molecular Weight 282.2 g/mol [1]
White to gray to brown powder
Appearance (2]
to crystal
Solubility 663 g/L in water at 20°C [2][3]
6.9 (500 g/L solution in water
pH ] [2]3]
at 20°C)
LogP -1.901 [5]
Disodium 1,3-
benzenedisulfonate, Sodium
Synonyms benzene-1,3-disulfonate, m- [1][2]

Benzenedisulfonic acid

disodium salt

Synthesis and Analysis
General Synthesis Protocol

The synthesis of Disodium m-benzenedisulfonate typically involves the sulfonation of benzene

to produce 1,3-benzenedisulfonic acid, followed by neutralization with a sodium base. A

general industrial process involves reacting benzene with sulfur trioxide in a liquid sulfonated

reaction mixture at elevated temperatures.[6] The resulting 1,3-benzenedisulfonic acid is then

neutralized with a sodium base, such as sodium hydroxide or sodium carbonate, to yield the

disodium salt.[6]

A Chinese patent describes a continuous gas-phase sulfonation method to produce m-

benzenedisulfonic acid, using gaseous sulfur trioxide and benzene.[7] In this process,

Disodium m-benzenedisulfonate itself can be used as an inhibitor to reduce the formation of

byproducts.[7]
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A general workflow for the synthesis is presented in the following diagram:
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A generalized workflow for the synthesis of Disodium m-benzenedisulfonate.

Experimental Protocol for HPLC Analysis
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A general reverse-phase high-performance liquid chromatography (RP-HPLC) method can be
used for the analysis of Disodium m-benzenedisulfonate.[8]

o Column: A reverse-phase column, such as a Newcrom R1, can be utilized.[8]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acidic modifier like
phosphoric acid, is a suitable mobile phase.[8] For applications compatible with mass
spectrometry (MS), formic acid can be used as a substitute for phosphoric acid.[8]

» Detection: UV detection is a common method for the analysis of aromatic compounds like
Disodium m-benzenedisulfonate.

The following diagram illustrates a typical experimental workflow for HPLC analysis:
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A standard workflow for the HPLC analysis of Disodium m-benzenedisulfonate.

Applications in Research and Drug Development
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Disodium m-benzenedisulfonate is primarily used as a pharmaceutical intermediate.[2] It
serves as a building block in the synthesis of more complex active pharmaceutical ingredients
(APIs). One notable application is in the production of resorcinol (1,3-dihydroxybenzene)
through the caustic soda fusion process.[6] Resorcinol and its derivatives are important
precursors in the synthesis of various pharmaceuticals.

Beyond its role as an intermediate, this compound also finds applications in other industries. It
is used in the dyeing and printing industry and as a corrosion inhibitor.

Safety and Toxicology

The toxicological properties of Disodium m-benzenedisulfonate have not been fully
investigated.[5][9] Available safety data indicates that it can cause skin and serious eye
irritation, and may cause respiratory irritation.[1]

Table 2: GHS Hazard Information

Hazard Statement Description Source(s)
H315 Causes skin irritation [1]
H319 Causes serious eye irritation [1]
H335 May cause respiratory irritation  [1]

It is important to handle this compound in accordance with good industrial hygiene and safety
practices. This includes using personal protective equipment such as gloves and eye
protection, and ensuring adequate ventilation.[5] There is no information available on its
mutagenic, reproductive, or developmental effects, nor has it been classified as a carcinogen
by major regulatory agencies.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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